(2S,4S)-1-(tert-Butoxycarbonyl)-4-[4-(ethoxy-carbonyl)phenoxy]-2-pyrrolidinecarboxylic acid
Overview
Description
(2S,4S)-1-(tert-Butoxycarbonyl)-4-[4-(ethoxy-carbonyl)phenoxy]-2-pyrrolidinecarboxylic acid is a useful research compound. Its molecular formula is C19H25NO7 and its molecular weight is 379.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications and Chemical Synthesis
Dirhodium-Catalyzed Oxidations
Dirhodium caprolactamate is an efficient catalyst for generating tert-butylperoxy radicals, which are effective oxidants for phenols and anilines. These reactions showcase the utility of tert-butyl-based compounds in selective oxidation processes, which could extend to similar structures like the compound , providing a pathway for synthesizing oxidized derivatives or functionalizing aromatic compounds (Ratnikov et al., 2011).
Polymer Synthesis
Synthesis and Properties of Ortho-Linked Polyamides
Derivatives of tert-butylcatechol, resembling the structural features of the compound, have been used to synthesize polyamides with significant thermal stability and solubility in polar solvents. This suggests potential applications in creating new polymeric materials with tailored properties (Hsiao et al., 2000).
Organometallic Chemistry
Spin Interaction in Zinc Complexes
The study of zinc complexes involving tert-butyl-substituted Schiff bases illustrates the manipulation of spin interactions in coordination compounds. This knowledge can inform the design of organometallic frameworks incorporating the subject compound for applications in magnetic materials or catalysis (Orio et al., 2010).
Reaction Mechanisms and Synthetic Methods
Divergent Synthesis with Enamines
Research demonstrates how the structure and choice of solvent can influence the synthesis of various compounds through reactions with enamines. This suggests potential pathways for the functionalization or transformation of the compound into diverse structures, depending on the reaction conditions (Rossi et al., 2007).
Protective Group Chemistry
Selective Deprotection Techniques
The selective removal of tert-butoxycarbonyl groups, as present in the compound, is crucial in peptide synthesis and other areas where protecting groups are employed. Research into more selective deprotection methods can directly benefit the synthesis and manipulation of compounds featuring tert-butoxycarbonyl groups (Bodanszky & Bodanszky, 2009).
Properties
IUPAC Name |
(2S,4S)-4-(4-ethoxycarbonylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO7/c1-5-25-17(23)12-6-8-13(9-7-12)26-14-10-15(16(21)22)20(11-14)18(24)27-19(2,3)4/h6-9,14-15H,5,10-11H2,1-4H3,(H,21,22)/t14-,15-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGQDXBQWPWLMNL-GJZGRUSLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)OC2CC(N(C2)C(=O)OC(C)(C)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=CC=C(C=C1)O[C@H]2C[C@H](N(C2)C(=O)OC(C)(C)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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